4-cyclopropyl-6-(2-(indolin-1-yl)-2-oxoethyl)-1-phenyl-1H-pyrazolo[3,4-d]pyridazin-7(6H)-one

• IUPAC Name: 4-cyclopropyl-6-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]-1-phenylpyrazolo[3,4-d]pyridazin-7-one
• InChI: InChI=1S/C24H21N5O2/c30-21(27-13-12-16-6-4-5-9-20(16)27)15-28-24(31)23-19(22(26-28)17-10-11-17)14-25-29(23)18-7-2-1-3-8-18/h1-9,14,17H,10-13,15H2
• InChI Key: ZYAHRUPMFVHKHJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NN(C(=O)C3=C2C=NN3C4=CC=CC=C4)CC(=O)N5CCC6=CC=CC=C65
• Molecular Formula: C24H21N5O2
• Molecular Weight: 411.5 g/mol

Description

4-cyclopropyl-6-(2-(indolin-1-yl)-2-oxoethyl)-1-phenyl-1H-pyrazolo[3,4-d]pyridazin-7(6H)-one is a useful research compound. Its molecular formula is C24H21N5O2 and its molecular weight is 411.465. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivative Reactions

Research has demonstrated efficient synthesis methods and reactions for creating novel derivatives of indolylpyridazinone, a compound class to which the given molecule is related. For instance, one study outlined the synthesis of indolylpyridazinone derivatives through reactions that lead to compounds with potential biological activity. This includes cyclocondensation reactions and the preparation of various derivatives through specific reactions with other compounds, indicating a broad utility in chemical synthesis for pharmaceutical applications (Abubshait, 2007).

Biological Activity

Several studies have focused on the synthesis of derivatives that contain the pyrazolone moiety, with subsequent evaluation of their biological activities. This research often aims to discover compounds with potential anti-inflammatory, analgesic, and antimicrobial properties. For example, compounds have been synthesized that show significant anti-inflammatory activity, offering insights into new therapeutic agents (Abbady & Youssef, 2014).

Antimicrobial and Antioxidant Activities

The antimicrobial and antioxidant properties of novel synthesized compounds are also a significant area of research. For instance, new pyridazino[4,5-b]indole derivatives have been created and tested for inotropic agents and inhibitors of platelet aggregation, demonstrating the chemical versatility and potential therapeutic benefits of these compounds (Monge et al., 1993). Additionally, studies have shown that certain derivatives exhibit broad-spectrum activities against bacterial and fungal species, highlighting their potential in addressing antimicrobial resistance (Abou-Elmagd et al., 2015).